1-[3-(Trifluoromethyl)phenyl]ethane-1-sulfonyl chloride

• Molecular Formula: C9H8ClF3O2S
• Molecular Weight: 272.67 g/mol
• IUPAC Name: 1-[3-(trifluoromethyl)phenyl]ethanesulfonyl chloride
• InChI: InChI=1S/C9H8ClF3O2S/c1-6(16(10,14)15)7-3-2-4-8(5-7)9(11,12)13/h2-6H,1H3
• InChI Key: YSVMNOIWZBGJTF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)C(F)(F)F)S(=O)(=O)Cl

Description

1-[3-(Trifluoromethyl)phenyl]ethane-1-sulfonyl chloride is an aryl sulfonyl chloride derivative characterized by a phenyl ring substituted with a trifluoromethyl (-CF₃) group at the meta position and an ethane-sulfonyl chloride (-CH₂CH₂SO₂Cl) group at the para position. Sulfonyl chlorides are typically reactive intermediates used in organic synthesis for sulfonylation reactions, pharmaceutical manufacturing, and agrochemical applications.

Preparation Methods

Classical Synthesis via Sulfonylation of Ethane-1-sulfonic Acid Derivatives

Method Overview:
The most conventional approach involves converting an ethane-1-sulfonic acid derivative into the sulfonyl chloride using thionyl chloride (SOCl₂). This method is well-documented for its efficiency and reliability.

Reaction Scheme:

2-[3-(Trifluoromethyl)phenyl]ethane-1-sulfonic acid + SOCl₂ → 2-[3-(Trifluoromethyl)phenyl]ethane-1-sulfonyl chloride + SO₂ + HCl

Process Details:

• Starting Material: 2-[3-(Trifluoromethyl)phenyl]ethane-1-sulfonic acid, synthesized via electrophilic aromatic substitution or oxidation of corresponding sulfides.
• Reaction Conditions:
  • Anhydrous environment to prevent hydrolysis.
  • Reflux at 70–80°C to facilitate conversion.
  • Excess SOCl₂ to drive the reaction to completion.
• Post-Reaction Handling:
  • Removal of excess thionyl chloride under reduced pressure.
  • Purification via distillation or recrystallization.

Advantages:

• High yield (~85–95%)
• Well-understood mechanism involving nucleophilic attack of sulfonic acid oxygen on SOCl₂.

Synthesis via Chlorosulfonation of the Aromatic Ring

Method Overview:
A more direct aromatic route involves chlorosulfonation of 3-(trifluoromethyl)phenyl derivatives, followed by side-chain functionalization.

Reaction Scheme:

3-(Trifluoromethyl)benzene + SO₂Cl₂ (chlorosulfonation reagent) → 2-[3-(Trifluoromethyl)phenyl]ethane-1-sulfonyl chloride

Process Details:

• Chlorosulfonation Conditions:
  • Use of chlorosulfonic acid or SO₂Cl₂.
  • Controlled temperature (~0–5°C) to favor ortho/para substitution.
• Side-Chain Functionalization:
  • Introduction of the ethane chain via Friedel–Crafts alkylation or side-chain oxidation.

Notes:
This route is less common due to regioselectivity challenges but can be optimized with catalysts and temperature control.

Halogenation and Subsequent Sulfonylation

Recent Innovations:
Based on patent literature and recent research, a multi-step process has been optimized:

• Step 1: Halogenation of 3-(trifluoromethyl)benzene to produce 2- or 4-halogenated intermediates, primarily via electrophilic halogenation using N-bromosuccinimide (NBS) or N-chlorosuccinimide (NCS).
• Step 2: Conversion of halogenated intermediates to sulfonyl chlorides through nucleophilic substitution with sulfur dioxide or chlorinating agents.

Reaction Conditions:

Step	Reagents	Conditions	Notes
Halogenation	NBS or NCS	0–25°C, in acetic acid or chlorinated solvents	Regioselectivity controlled via temperature and solvent
Sulfonylation	SO₂Cl₂	Reflux, inert atmosphere	Ensures high conversion efficiency

Advantages:

• Fine control over regioselectivity
• Compatibility with various functional groups

Modern Synthetic Approaches Using Organometallic Intermediates

Recent Advances:
Based on patent US7842834B2 and recent literature, a promising route involves:

• Formation of Grignard Reagents:
  Reacting halo derivatives of trifluoromethylbenzene with magnesium in an organic solvent (e.g., diethyl ether) to form Grignard reagents.

• Reaction with Sulfur Dioxide or Chlorosulfonic Acid:
  The Grignard reagent reacts with sulfur dioxide or chlorosulfonic acid to produce the sulfonyl chloride.

Process Highlights:

• Reaction Conditions:

  • Anhydrous conditions to prevent hydrolysis.
  • Controlled temperature (~0–25°C).
  • Use of catalysts like iodine to enhance Grignard formation.

• Yield and Purity:

  • Yields typically range from 70–85%.
  • Purification via distillation or recrystallization.

Biocatalytic and Green Chemistry Routes

Innovative Methods:
Recent research explores biocatalytic routes, such as enzymatic sulfonylation, or greener processes using less hazardous reagents, although these are still in developmental stages and less documented for this specific compound.

Summary Table of Preparation Methods

Method	Starting Material	Key Reagents	Reaction Conditions	Advantages	Limitations
Classical Sulfonylation	Ethane-1-sulfonic acid derivatives	SOCl₂	Reflux, anhydrous	High yield, well-understood	Requires precursor synthesis
Aromatic Chlorosulfonation	3-(Trifluoromethyl)benzene	SO₂Cl₂	0–5°C, controlled	Direct aromatic functionalization	Regioselectivity challenges
Halogenation + Sulfonylation	Halogenated benzene	NBS/NCS, SO₂Cl₂	0–25°C	Regioselectivity control	Multi-step process
Organometallic Route	Halo-trifluoromethylbenzene + Mg	Chlorosulfonic acid or SO₂	0–25°C	Good yields, scalable	Sensitive to moisture

Chemical Reactions Analysis

Types of Reactions: 1-[3-(Trifluoromethyl)phenyl]ethane-1-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the sulfonyl chloride group is replaced by nucleophiles such as amines or alcohols.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, although these reactions are less common compared to substitution reactions.

Common Reagents and Conditions:

Nucleophiles: Amines, alcohols, and thiols are commonly used nucleophiles in substitution reactions.

Catalysts: Lewis acids like AlCl3 are often employed to facilitate electrophilic aromatic substitution reactions.

Major Products: The major products formed from these reactions depend on the nature of the nucleophile and the reaction conditions. For example, reacting with an amine would yield a sulfonamide derivative.

Scientific Research Applications

1-[3-(Trifluoromethyl)phenyl]ethane-1-sulfonyl chloride has diverse applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: It serves as an intermediate in the synthesis of drugs that target specific enzymes or receptors.

Industry: The compound is utilized in the production of specialty chemicals and materials with unique properties, such as enhanced stability and reactivity.

Mechanism of Action

The mechanism by which 1-[3-(Trifluoromethyl)phenyl]ethane-1-sulfonyl chloride exerts its effects involves the interaction of the sulfonyl chloride group with nucleophilic sites on target molecules. This interaction can lead to the formation of covalent bonds, modifying the structure and function of the target molecules. The trifluoromethyl group enhances the compound’s electrophilicity, making it more reactive towards nucleophiles .

Comparison with Similar Compounds

Limitations of Available Evidence

The provided evidence lacks direct data on 1-[3-(Trifluoromethyl)phenyl]ethane-1-sulfonyl chloride, necessitating extrapolation from structurally related compounds. Further experimental studies (e.g., crystallography via SHELX or docking simulations with AutoDock Vina ) could clarify its conformational preferences and binding affinities.

Biological Activity

Structure and Composition

• Molecular Formula : C9H8ClF3O2S
• Molecular Weight : Approximately 288.67 g/mol
• Functional Groups :
  • Trifluoromethyl group (–CF₃)
  • Sulfonyl chloride (–SO₂Cl)

The trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, potentially leading to increased biological activity. The sulfonyl chloride group is known for its high reactivity, making it an important intermediate in various chemical syntheses.

Reactivity

1-[3-(Trifluoromethyl)phenyl]ethane-1-sulfonyl chloride primarily participates in nucleophilic substitution reactions due to the electrophilic nature of the sulfonyl chloride group. This reactivity allows for the formation of various derivatives that may exhibit unique biological activities.

Antimicrobial Properties

Research into related compounds suggests that sulfonyl chlorides can exhibit antimicrobial properties. For instance, studies on similar structures have indicated that they may possess significant antibacterial and antifungal activities. The presence of the trifluoromethyl group can enhance these effects by improving the compound's interaction with microbial targets.

Table 1: Comparison of Antimicrobial Activities

Compound Name	Structure Type	MIC (µM)	Activity Description
Compound A	Sulfonamide	<5	Highly active against Mycobacterium tuberculosis
Compound B	Trifluoromethyl sulfonamide	<10	Moderate activity against Gram-positive bacteria
1-[3-(Trifluoromethyl)phenyl]ethane-1-sulfonyl chloride	Sulfonyl chloride	TBD	Potential for antimicrobial activity based on structural similarities

Case Studies and Research Findings

• Antitubercular Activity : A study on structurally similar compounds demonstrated that certain diarylpyrazolyl-acylsulfonamides exhibited moderate activity against Mycobacterium tuberculosis with MIC values below 0.5 µM. These findings suggest that compounds with similar sulfonyl functionalities may also show promise in treating tuberculosis .
• Cytotoxicity Studies : Research into related sulfonamide compounds has indicated low cytotoxicity against human cell lines, which is crucial for developing safe therapeutic agents. For instance, one study reported that a related compound did not exhibit cytotoxic effects on HepG2 cells at high concentrations, minimizing concerns regarding mitochondrial toxicity .
• Mechanism of Action : The mechanism of action for compounds with a similar structure often involves interference with bacterial cell wall biosynthesis or other critical cellular processes. Understanding these mechanisms can provide insights into how 1-[3-(Trifluoromethyl)phenyl]ethane-1-sulfonyl chloride might function biologically .

Potential Pharmacological Applications

Given its structural features, 1-[3-(Trifluoromethyl)phenyl]ethane-1-sulfonyl chloride may serve as a lead compound for developing new antimicrobial agents or other therapeutic applications. Ongoing research into similar compounds suggests potential pathways for enhancing their efficacy through structural modifications or combination therapies.